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Compound of Interest

Compound Name: Vanadium iodide (VI2)

Cat. No.: B096223 Get Quote

Vanadium (II) iodide (VI₂), an inorganic compound, presents as a black micaceous solid.[1]

This technical guide provides an in-depth overview of its chemical and physical properties,

synthesis protocols, and potential applications, particularly for professionals in research,

science, and drug development.

Core Properties of Vanadium (II) Iodide
Vanadium (II) iodide is characterized by the following properties:

Property Value Reference

Chemical Formula VI₂ [1][2]

CAS Number 15513-84-5 [1][2][3]

Molecular Weight 304.75 g/mol [3][4]

Appearance Black mica-like solid [1]

Density 5.44 g/cm³ [1][2]

Melting Point Sublimes at 750–800 °C [2][3]

Crystal Structure Cadmium iodide structure [1]

Oxidation State Vanadium in +2 oxidation state [2]
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Synthesis and Experimental Protocols
The synthesis of Vanadium (II) iodide can be achieved through several methods. The primary

methods are direct reaction of the elements and reduction of higher oxidation state vanadium

halides.

1. Direct Synthesis from Elements

The original and a straightforward method for preparing Vanadium (II) iodide involves the direct

reaction of vanadium powder with an excess of gaseous iodine at elevated temperatures.

Experimental Protocol:

Place vanadium powder in a reaction tube.

Introduce gaseous iodine into the tube.

Heat the reaction mixture to a dark red heat (approximately 500 °C).[5]

The reaction yields a gaseous mixture of Vanadium (III) iodide (VI₃) and Vanadium (II)

iodide (VI₂).[3]

Further purification steps are required to isolate pure VI₂.

2. Synthesis via Reduction of Vanadium (III) Chloride

Solvated forms of Vanadium (II) iodide can be prepared by the reduction of Vanadium (III)

chloride.

Experimental Protocol:

React Vanadium (III) chloride (VCl₃) with trimethylsilyl iodide (TMSI).[1]

The reaction is typically carried out in a suitable solvent.

This method yields solvated Vanadium (II) iodide complexes.
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3. Synthesis from Vanadium Trichloride and Acetonitrile A specific protocol for creating a

Vanadium(II) cation for the synthesis of new Vanadium(II) iodides is as follows:

Experimental Protocol:

The reaction of [VCl₃(MeCN)₃] with SiMe₃I in acetonitrile under reflux yielded a

vanadium(II) cation [V(MeCN)₆]²⁺ with a counter ion I₄²⁻.[6]

A diagrammatic representation of the direct synthesis workflow is provided below.

Caption: Workflow for the direct synthesis of VI₂ from its elemental constituents.

Potential Applications in Drug Development
While specific applications of Vanadium (II) iodide in drug development are not extensively

documented, the broader class of vanadium compounds has shown significant therapeutic

potential.[7] These compounds are known to influence various biological pathways, suggesting

that VI₂ could be a precursor or a component in the design of novel therapeutic agents.

Vanadium compounds have been investigated for their roles in:

Insulin-mimetic effects: Vanadium compounds can mimic the effects of insulin, making them

potential candidates for diabetes treatment.[7][8]

Anticancer activity: Certain vanadium complexes have demonstrated cytotoxicity against

cancer cell lines and are being explored as alternatives to platinum-based chemotherapy

drugs.[9][10][11]

Cardioprotective and Osteogenic effects: Pharmacological doses of vanadium compounds

have shown heart-protective and bone-forming activities.[7][10]

The biological activity of vanadium compounds is often attributed to the similarity between

vanadate and phosphate, leading to the inhibition of enzymes such as protein tyrosine

phosphatases (PTPs).[8][9] This inhibition can modulate signaling pathways crucial in diseases

like diabetes and cancer.

A simplified diagram illustrating the general mechanism of action for vanadium compounds is

shown below.
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Caption: Inhibition of PTP by vanadium compounds, affecting downstream signaling.

Further research into the specific biological activities of Vanadium (II) iodide is warranted to

explore its potential in drug discovery and development. Its reactivity and ability to form various

complexes could make it a valuable tool for medicinal chemists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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